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Compound of Interest

Compound Name: N-Methylisatoic anhydride

Cat. No.: B1679347

Essential Safety and Handling Guide for N-
Methylisatoic Anhydride

This guide provides immediate safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with N-Methylisatoic anhydride. The
following procedures are designed to ensure a safe laboratory environment.

Hazard Identification and Classification

N-Methylisatoic anhydride is classified as a hazardous chemical. It is crucial to understand its
primary hazards before handling.[1][2][3][4]

Hazard Classification Category Hazard Statement

H315: Causes skin irritation.[2]
[4]

Skin Corrosion/Irritation 2

Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation.[2][4]

Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation.[2][4]

Signal Word: Warning[1][2][4][5]
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Physical and Chemical Properties

A summary of the key physical and chemical properties of N-Methylisatoic anhydride is

provided below.

Property

Value

Physical State

Solid, Crystal - Powder[1][6]

Appearance White to Brown / Pale yellow[1][3][6]
Molecular Formula CoH7NO3[3][5]

Molecular Weight 177.16 g/mol [3][5]

Melting Point ~160 °C /320 °F[1] - 179 °CJ6]

Vapor Density

6.1 (vs air)[5]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure.[7]
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PPE Type

Specifications

Eye/Face Protection

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[1] A face shield may be necessary if
there is a splash potential.[6][7]

Skin Protection

Wear appropriate protective gloves and clothing
to prevent skin exposure.[1][2] Impervious

clothing is recommended.[2]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN
149 approved respirator if exposure limits are
exceeded or if irritation or other symptoms are
experienced.[1] A dust respirator or a respirator
with a particulates filter conforming to EN 143 is
recommended.[1][5][6]

Operational Plan: Handling and Storage

Proper handling and storage procedures are critical to maintaining a safe laboratory

environment.

Handling:

» Always handle N-Methylisatoic anhydride in a well-ventilated area or under a chemical

fume hood.[1][2][8]

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][2]

e Prevent contact with skin, eyes, and clothing.[1][3]

e Wash hands and any exposed skin thoroughly after handling.[1][2][6]

e Avoid dust formation.[1][3]

o Ensure that eyewash stations and safety showers are close to the workstation location.[1][2]
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Storage:
o Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][3][6]
» Store away from oxidizing agents.[1]

e The recommended storage temperature for the powder is -20°C for up to 3 years or 4°C for
up to 2 years.[2] For solutions in solvent, store at -80°C for up to 6 months or -20°C for up to
1 month.[2][9]

Emergency Procedures: First Aid Measures

In case of exposure, follow these first-aid measures immediately.

Exposure Route First Aid Protocol

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing.[1][2][3] If
Inhalation breathing is difficult, give oxygen. If not

breathing, give artificial respiration.[3] Get

medical attention if symptoms occur.[3]

Wash off immediately with plenty of soap and
) water for at least 15 minutes while removing all
Skin Contact ) ) )
contaminated clothing and shoes.[1][3][6] If skin

irritation persists, call a physician.[3]

Rinse cautiously with water for several minutes.

[1][6] Remove contact lenses, if present and
Eye Contact ) o

easy to do. Continue rinsing for at least 15

minutes.[1][3][6] Immediately call a physician.[2]

Clean mouth with water and drink plenty of
water afterwards.[1][3] Do NOT induce vomiting.

Ingestion ] o
[2] Get medical attention if symptoms occur.[1]

[3]

Disposal Plan
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Proper disposal of N-Methylisatoic anhydride and its containers is essential to prevent

environmental contamination.

Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.[1][2][3][8][10]

Waste is classified as hazardous.[10]

Do not empty into drains.[3][10]

Contaminated packaging should be treated as the product itself.[10]

Workflow for Handling N-Methylisatoic Anhydride
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Start:
Prepare for Handling

A\

1. Assess Hazards
- Review SDS
- Understand risks

2. Don Personal Protective Equipment (PPE)
- Safety Goggles/Face Shield
- Gloves
- Lab Coat
- Respirator (if needed)

3. Prepare Workstation
- Ensure proper ventilation (fume hood)
- Verify access to safety shower & eyewash

4. Handle N-Methylisatoic Anhydride
- Avoid dust formation
- Prevent contact with skin and eyes

After Use

6. Decontamination & Waste Disposal
- Clean work surfaces
- Dispose of waste in labeled, sealed containers

5. Storage
- Tightly sealed container
- Cool, dry, well-ventilated area

7. Remove PPE
- Follow proper doffing procedure

8. Wash Hands Thoroughly

End:
Handling Complete

Click to download full resolution via product page

Caption: Safe handling workflow for N-Methylisatoic anhydride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1679347?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAB2409922&productDescription=N-METHLISATOIC+ANHYDRID+T+100G&vendorId=VN00024248&countryCode=US&language=en
https://file.medchemexpress.com/batch_PDF/HY-18407/N-Methylisatoic-anhydride-SDS-MedChemExpress.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB24099~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2015:57:08~~N-Methylisatoic%20anhydride~~
https://pubchem.ncbi.nlm.nih.gov/compound/N-Methylisatoic-anhydride
https://pubchem.ncbi.nlm.nih.gov/compound/N-Methylisatoic-anhydride
https://www.sigmaaldrich.com/JP/ja/product/aldrich/129887
https://www.tcichemicals.com/BE/en/sds/M0743_EU_6N.pdf
https://www.americanchemistry.com/content/download/4823/file/Guidance-for-Selection-of-Personal-Protective-Equipment-for-MDI-Users.pdf
https://www.fishersci.com/store/msds?partNumber=AC125240010&productDescription=MALEIC+ANHYDRIDE%2C+99%25+%28P+1KG&vendorId=VN00032119&countryCode=US&language=en
https://www.medchemexpress.com/n-methylisatoic-anhydride.html
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA14603&PLANT=d__ALF
https://www.benchchem.com/product/b1679347#personal-protective-equipment-for-handling-n-methylisatoic-anhydride
https://www.benchchem.com/product/b1679347#personal-protective-equipment-for-handling-n-methylisatoic-anhydride
https://www.benchchem.com/product/b1679347#personal-protective-equipment-for-handling-n-methylisatoic-anhydride
https://www.benchchem.com/product/b1679347#personal-protective-equipment-for-handling-n-methylisatoic-anhydride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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